Cas no 676-36-8 (4-Hexadecyn-1-ol)

• Product Name: 4-Hexadecyn-1-ol
• CAS No: 676-36-8
• MF: C₁₆H₃₀O
• MW: 238.408805370331
• CID: 394426
• PubChem ID: 10933566
• Update Time: 2025-04-19

4-Hexadecyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hexadecyn-1-ol
• hexadec-4-yn-1-ol
• SCHEMBL11829814
• DTXSID10448893
• 676-36-8

• Inchi： 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-11,14-16H2,1H3
• InChI Key： CVGBRMCWOMDGTJ-UHFFFAOYSA-N
• SMILES： OCCCC#CCCCCCCCCCCC

Computed Properties

• Exact Mass: 238.2298
• Monoisotopic Mass: 238.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23